Cas no 36040-23-0 (7-chloro-5-(4-methylpiperazin-1-yl)-10,11-dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridine)

• Product name: 7-chloro-5-(4-methylpiperazin-1-yl)-10,11-dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridine
• CAS No: 36040-23-0
• MF: C₁₉H₂₂ClN₃
• MW: 327.851083278656
• CID: 1473019
• PubChem ID: 37350

7-chloro-5-(4-methylpiperazin-1-yl)-10,11-dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-(4-methylpiperazin-1-yl)-10,11-dihydro-5H-benzo[4,5]cyclohepta[1,2-b]pyridine
• 36040-23-0
• BRN 0837633
• DTXSID80957447
• 5H-Benzo(4,5)cyclohepta(1,2-b)pyridine, 10,11-dihydro-7-chloro-5-(4-methylpiperazinyl)-
• 10,11-Dihydro-7-chloro-5-(4-methylpiperazinyl)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine

• Inchi： InChI=1S/C19H22ClN3/c1-22-9-11-23(12-10-22)19-16-3-2-8-21-18(16)7-5-14-4-6-15(20)13-17(14)19/h2-4,6,8,13,19H,5,7,9-12H2,1H3
• InChI Key： OVWAXFPEDFBAPL-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)C2C3=C(CCC4=C2C=C(C=C4)Cl)N=CC=C3

Computed Properties

• Exact Mass: 327.15046
• Monoisotopic Mass: 327.150225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.4
• XLogP3: 3.2

Experimental Properties

• Density: 1.208
• Boiling Point: 423.7°C at 760 mmHg
• Flash Point: 210.1°C
• Refractive Index: 1.612
• PSA: 19.37